Cas no 212757-09-0 (Cyclohexanecarboxylicacid, 2-(4-bromobenzoyl)-, (1R,2R)-rel-)

Cyclohexanecarboxylicacid, 2-(4-bromobenzoyl)-, (1R,2R)-rel- structure
212757-09-0 structure
Product Name:Cyclohexanecarboxylicacid, 2-(4-bromobenzoyl)-, (1R,2R)-rel-
CAS No:212757-09-0
MF:C14H15BrO3
MW:311.171103715897
CID:289611
PubChem ID:2725095
Update Time:2025-04-19

Cyclohexanecarboxylicacid, 2-(4-bromobenzoyl)-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylicacid, 2-(4-bromobenzoyl)-, (1R,2R)-rel-
    • NULL
    • trans-2-(4-Bromobenzoyl)-1-cyclohexanecarboxylic acid
    • TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID
    • (1R,2R)-2-(4-bromobenzoyl)cyclohexane-1-carboxylic acid
    • MFCD00800528
    • AKOS024282679
    • 956136-58-6
    • trans-2-(4-bromobenzoyl)cyclohexanecarboxylic acid
    • TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98
    • OVZXXISOLDHARA-VXGBXAGGSA-N
    • SCHEMBL180513
    • trans-2-(4-Bromobenzoyl)-1-cyclohexane-carboxylic acid,98
    • starbld0016700
    • 212757-09-0
    • DB-257127
    • Inchi： 1S/C14H15BrO3/c15-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)14(17)18/h5-8,11-12H,1-4H2,(H,17,18)/t11-,12-/m1/s1
    • InChI Key： OVZXXISOLDHARA-VXGBXAGGSA-N
    • SMILES： BrC1C=CC(=CC=1)C([C@@H]1CCCC[C@H]1C(=O)O)=O

Computed Properties

  • Exact Mass: 310.02000
  • Monoisotopic Mass: 309.012632
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: 4
  • Topological Polar Surface Area: 57.2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.4606 (rough estimate)
  • Melting Point: 163-169°C
  • Boiling Point: 465.7°Cat760mmHg
  • Flash Point: 235.5°C
  • Refractive Index: 1.4620 (estimate)
  • PSA: 54.37000
  • LogP: 3.52280
  • Solubility: Not available

Cyclohexanecarboxylicacid, 2-(4-bromobenzoyl)-, (1R,2R)-rel- Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Cyclohexanecarboxylicacid, 2-(4-bromobenzoyl)-, (1R,2R)-rel- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR00C2SR-100mg
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98
 212757-09-0 98%
100mg
 $60.00 2025-02-12
Aaron
AR00C2SR-250mg
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98
 212757-09-0 98%
250mg
 $100.00 2025-02-12
Aaron
AR00C2SR-1g
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98
 212757-09-0 98%
1g
 $253.00 2025-02-12
Aaron
AR00C2SR-5g
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98
 212757-09-0 98%
5g
 $426.00 2025-02-12
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AR00C2SR-10g
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98
 212757-09-0 98%
10g
 $720.00 2025-02-12
1PlusChem
1P00C2KF-100mg
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98
 212757-09-0 98%
100mg
 $84.00 2023-12-19
1PlusChem
1P00C2KF-250mg
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98
 212757-09-0 98%
250mg
 $126.00 2023-12-19
1PlusChem
1P00C2KF-1g
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98
 212757-09-0 98%
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 $288.00 2023-12-19
1PlusChem
1P00C2KF-5g
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98
 212757-09-0 98%
5g
 $486.00 2023-12-19
1PlusChem
1P00C2KF-10g
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98
 212757-09-0 98%
10g
 $807.00 2023-12-19

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